Cas no 1309982-23-7 (2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1309982-23-7
• MF: C₁₂H₁₇BBrNO₂
• MW: 297.983882665634
• MDL: MFCD12198139
• CID: 1033345
• PubChem ID: 53398391
• Update Time: 2025-06-14

2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-Bromo-4-methylpyridine-3-boronic acid pinacol ester
• MFCD12198139
• FD10348
• DTXSID10694439
• 1309982-23-7
• CS-0437252
• AKOS015949799
• PS-12729
• MB11705
• DB-376885

• MDL： MFCD12198139
• Inchi： 1S/C12H17BBrNO2/c1-8-6-10(14)15-7-9(8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
• InChI Key： GJGGRCOYIOORTC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 297.05400
• Monoisotopic Mass: 297.05357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 2.45170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1309982-23-7)

2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a highly versatile boronic ester derivative, widely recognized for its pivotal role in Suzuki-Miyaura cross-coupling reactions. With the CAS number 1309982-23-7, this compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and reactivity. The integration of a pyridine ring with a dioxaborolane moiety makes it an essential intermediate for synthesizing complex organic molecules, particularly in drug discovery and agrochemical applications.

The growing demand for boron-containing compounds in modern chemistry has positioned 2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine as a critical building block. Researchers frequently explore its utility in creating heterocyclic frameworks, which are foundational to many FDA-approved drugs. Its stability under ambient conditions and compatibility with diverse reaction conditions further enhance its appeal. Recent studies highlight its potential in developing kinase inhibitors and PET imaging agents, aligning with the increasing focus on precision medicine and targeted therapies.

From an industrial perspective, the compound's CAS 1309982-23-7 is often associated with high-purity synthesis protocols. Manufacturers emphasize scalable production methods to meet the needs of high-throughput screening in drug development. Environmental considerations also drive innovations in green chemistry approaches for its preparation, reducing waste and energy consumption. These advancements resonate with the global push toward sustainable chemical processes, a topic frequently searched by professionals in the field.

In the context of academic research, 2-Bromo-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is frequently cited in publications exploring C-H activation and transition-metal catalysis. Its ability to facilitate selective functionalization of aromatic systems makes it indispensable for constructing biaryl structures. Such capabilities are crucial for developing OLED materials and organic semiconductors, areas gaining traction due to the rise of flexible electronics and renewable energy technologies.

For those searching "boronic acid derivatives applications" or "pyridine-based intermediates in drug synthesis," this compound exemplifies the intersection of structural diversity and functional adaptability. Its CAS 1309982-23-7 serves as a key identifier in chemical databases, streamlining procurement for laboratories worldwide. As the scientific community continues to explore new synthetic methodologies, this compound remains at the forefront of innovation, bridging gaps between small-molecule research and industrial-scale applications.